![molecular formula C15H18N6O4 B2658827 2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)-N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)acetamide CAS No. 2034465-96-6](/img/structure/B2658827.png)
2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)-N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)-N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C15H18N6O4 and its molecular weight is 346.347. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- A study conducted by Hossan et al. (2012) focused on synthesizing a series of pyrimidinones and oxazinones, highlighting their potential as antimicrobial agents. This research indicates that derivatives of pyrimidinone, a class to which the compound belongs, can be effective in combating bacterial and fungal infections (Hossan et al., 2012).
Anti-Inflammatory and Analgesic Agents
- Abu‐Hashem et al. (2020) synthesized novel derivatives of pyrimidinone and evaluated their effectiveness as COX-1/COX-2 inhibitors, along with their analgesic and anti-inflammatory activities. This indicates the potential therapeutic applications of pyrimidinone derivatives in treating inflammation and pain (Abu‐Hashem et al., 2020).
Antimicrobial and Anti-proliferative Activities
- Research by Bondock et al. (2008) and Abdel-rahman et al. (2002) on new heterocycles incorporating the pyrimidinone moiety demonstrated significant antimicrobial activity. These studies reinforce the potential of pyrimidinone derivatives in developing new antimicrobial agents (Bondock et al., 2008), (Abdel-rahman et al., 2002).
Novel Dual Regulator of Cytokines
- Fukuda et al. (2000) explored a pyrimidylpiperazine derivative as a dual cytokine regulator. This study highlights the potential of pyrimidine derivatives in regulating critical cytokines like TNF-alpha and interleukin-10, suggesting applications in treating septic shock and other inflammatory diseases (Fukuda et al., 2000).
Synthesis and Characterization
- Several studies, including those by Sachdeva et al. (2012) and Amr et al. (2007), have focused on the synthesis and characterization of pyrimidinone derivatives, providing foundational knowledge for future applications in medicinal chemistry and pharmaceuticals (Sachdeva et al., 2012), (Amr et al., 2007).
Properties
IUPAC Name |
2-(4-cyclopropyl-6-oxopyrimidin-1-yl)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N6O4/c1-24-14-18-11(19-15(20-14)25-2)6-16-12(22)7-21-8-17-10(5-13(21)23)9-3-4-9/h5,8-9H,3-4,6-7H2,1-2H3,(H,16,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUYFPTSXAGRWKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=N1)CNC(=O)CN2C=NC(=CC2=O)C3CC3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.